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Compound of Interest

Compound Name: NVP-BSK805 dihydrochloride

Cat. No.: B1162281

Audience: Researchers, scientists, and drug development professionals.

Introduction

NVP-BSK805 is a potent and selective, ATP-competitive inhibitor of Janus kinase 2 (JAK2).[1]
[2][3] It demonstrates high efficacy against both wild-type JAK2 and its V617F mutant, with an
IC50 value of approximately 0.5 nM for both enzymes.[2][4] The inhibitor shows significant
selectivity for JAK2 over other JAK family members like JAK1, JAK3, and TYK2.[4][5] NVP-
BSK805 functions by blocking the phosphorylation of downstream signaling proteins, most
notably STAT5, thereby interfering with cytokine signaling pathways.[3][4] This compound is
frequently used in studies of myeloproliferative neoplasms and other conditions driven by
aberrant JAK2 activity.[2]

Proper preparation and storage of NVP-BSK805 dihydrochloride stock solutions are critical
for ensuring experimental reproducibility and accuracy. This document provides a detailed
protocol for the preparation, handling, and storage of NVP-BSK805 dihydrochloride.

Product Information and Properties

A summary of the key chemical and physical properties of NVP-BSK805 dihydrochloride is
provided below.
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Property

Value

Reference

Chemical Name

4-(2,6-difluoro-4-(3-(1-
(piperidin-4-yl)-1H-pyrazol-4-
yl)quinoxalin-5-
yl)benzyl)morpholine,
dihydrochloride

[2]

Molecular Formula C27H30CI2F2N6O [1]
Molecular Weight 563.47 g/mol [5][6]
Appearance Solid Powder [1]
] >98% (as determined by
Purity [5]
HPLC)
CAS Number 1942919-79-0 [1][2]
Solubility

The solubility of NVP-BSK805 dihydrochloride varies across different solvents. Dimethyl

sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-

concentration stock solutions.

Solvent Solubility Reference
> 10 mM (up to 50 mg/mL or

DMSO [11[5]
88.74 mM)

DMF 20 mg/mL [2]

PBS (pH 7.2) 10 mg/mL [2]

Ethanol 1 mg/mL [2]

Experimental Protocol: Preparation of a 10 mM

Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of NVP-BSK805
dihydrochloride in DMSO.

Materials and Equipment

NVP-BSK805 dihydrochloride powder
Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

Step-by-Step Procedure

Equilibration: Before opening, allow the vial of NVP-BSK805 dihydrochloride powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
moisture onto the hygroscopic compound.

Calculation: Calculate the required amount of DMSO to achieve a 10 mM concentration. The
formula for this calculation is:

o Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

o Example Calculation for 1 mg of NVP-BSK805 dihydrochloride:

Mass = 0.001 g

Molecular Weight = 563.47 g/mol

Concentration = 0.010 mol/L

Volume (L) = 0.001 g / (563.47 g/mol * 0.010 mol/L) = 0.00017747 L
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= Volume (uL) = 177.47 pL
o Therefore, to make a 10 mM stock, dissolve 1 mg of NVP-BSK805 in 177.47 pL of DMSO.

e Weighing: Carefully weigh the desired amount of NVP-BSK805 dihydrochloride powder in
a sterile microcentrifuge tube.

» Dissolution: Add the calculated volume of DMSO to the tube containing the powder.

o Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.
If necessary, brief sonication in a water bath can aid dissolution. Visually inspect the solution
to ensure no particulates are present.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile tubes.[4]

e Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date, and solvent. Store the aliquots as recommended in the section below.

Storage and Stability

Proper storage is crucial for maintaining the stability and activity of NVP-BSK805
dihydrochloride.

Storage .
Form Duration Notes Reference
Temperature
Solid Powder -20°C 12 Months Keep desiccated. [1]
For shorter-term
4°C 6 Months [1]
storage.
o Recommended
Stock Solution in
-80°C 6 Months for long-term [4107]
DMSO
storage.
Suitable for short
-20°C 1-6 Months to medium-term [1][4]

storage.
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Note: It is recommended to use freshly prepared solutions for in vivo experiments.[4] For cell-
based assays, thaw a single aliquot and dilute it to the final working concentration in the
appropriate cell culture medium immediately before use.

Visualization of Mechanism of Action

NVP-BSK805 inhibits the JAK/STAT signaling pathway. The diagram below illustrates the
canonical pathway and the point of inhibition by NVP-BSK805.
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Caption: The JAK/STAT signaling pathway and inhibition by NVP-BSK805.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1162281?utm_src=pdf-custom-synthesis
https://www.probechem.com/products_NVP-BSK805dihydrochloride.html
https://www.caymanchem.com/product/16714/nvp-bsk805-(hydrochloride)
https://www.apexbt.com/nvp-bsk805-2hcl.html
https://www.medchemexpress.com/nvp-bsk805-dihydrochloride.html
https://molnova.com/en/ProductsThr/M28027.html
https://www.adooq.com/nvp-bsk805-dihydrochloride.html
https://www.medchemexpress.cn/nvp-bsk805-dihydrochloride.html
https://www.benchchem.com/product/b1162281#how-to-prepare-nvp-bsk805-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1162281#how-to-prepare-nvp-bsk805-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1162281#how-to-prepare-nvp-bsk805-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1162281#how-to-prepare-nvp-bsk805-dihydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1162281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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